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Compound of Interest

Compound Name: 4-Chlorophenyl benzoate

Cat. No.: B104076 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical waste is paramount to ensuring laboratory safety and environmental protection. This

guide provides a detailed, step-by-step protocol for the proper disposal of 4-chlorophenyl
benzoate (CAS No. 2005-08-5), a chlorinated aromatic ester. Due to its chemical structure and

potential hydrolysis products, 4-chlorophenyl benzoate should be treated as a hazardous

waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 4-chlorophenyl benzoate with

appropriate personal protective equipment (PPE). Based on safety data for structurally related

compounds, the following PPE is recommended:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.

Hazard and Waste Classification
While a specific EPA hazardous waste code for 4-chlorophenyl benzoate is not explicitly

listed, its likely hydrolysis in the environment or during waste treatment can produce 4-
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chlorophenol and benzoic acid. 4-Chlorophenol is a listed hazardous waste under the

Resource Conservation and Recovery Act (RCRA) with the EPA waste code U048.[1][2]

Therefore, it is imperative to manage 4-chlorophenyl benzoate as a hazardous waste.

Chlorinated phenols are recognized as toxic, carcinogenic, and persistent environmental

pollutants.[3][4] They are known to be toxic to aquatic life and can have long-lasting harmful

effects on the environment.[5][6][7]

Parameter Information Source

Chemical Name 4-Chlorophenyl benzoate TCI

CAS Number 2005-08-5 TCI

Molecular Formula C13H9ClO2 TCI

Potential Hazardous

Decomposition/Hydrolysis

Products

4-Chlorophenol, Benzoic Acid,

Carbon oxides, Phosgene

Inferred from chemical

structure and similar

compounds

Likely EPA Hazardous Waste

Classification

U048 (due to potential

formation of 4-chlorophenol)
EPA[1][2]

Primary Environmental Hazard
Toxic to aquatic life with long-

lasting effects

Inferred from related

compounds[5][6][7]

Step-by-Step Disposal Protocol
The primary and mandatory route for the disposal of 4-chlorophenyl benzoate is through a

licensed hazardous waste disposal facility. Adherence to institutional, local, state, and federal

regulations is essential.

Step 1: Waste Collection and Labeling

Collect all waste 4-chlorophenyl benzoate, including residues and contaminated materials,

in a designated, compatible, and sealable container.

The container must be clearly labeled as "Hazardous Waste."
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The label must include:

The full chemical name: "4-Chlorophenyl benzoate"

The approximate quantity of the waste.

The date of waste generation.

Associated hazard warnings (e.g., "Toxic," "Environmental Hazard").

Step 2: Waste Segregation and Storage

Store the hazardous waste container in a designated, well-ventilated, and secure hazardous

waste accumulation area.

Segregate the container from incompatible materials, such as strong oxidizing agents, acids,

and bases.

Ensure the container is kept closed except when adding waste.

Step 3: Contaminated Material Disposal

Any materials that have come into contact with 4-chlorophenyl benzoate, such as gloves,

absorbent pads, weighing papers, and glassware, must be considered contaminated.

Dispose of these contaminated materials as hazardous waste in the same designated

container.

For grossly contaminated glassware, rinse with a suitable solvent (e.g., acetone or ethanol),

and collect the rinsate as hazardous waste.

Step 4: Spill Management

In the event of a spill, evacuate the area if necessary.

Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, dry sand, or earth.
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Carefully collect the absorbed material and place it in the designated hazardous waste

container.

Clean the spill area thoroughly with soap and water, collecting the cleaning materials for

disposal as hazardous waste.

Step 5: Professional Disposal

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for the pickup and disposal of the hazardous

waste.

Provide them with a complete and accurate description of the waste.

Follow all institutional and contractor procedures for waste manifests and record-keeping.

DO NOT dispose of 4-chlorophenyl benzoate down the drain or in the regular trash. Its

potential toxicity to aquatic life makes improper disposal an environmental risk.[5]

Disposal Decision Workflow
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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